Cas no 2229114-06-9 (3-(3-bromopropyl)-2-(pyrrolidin-1-yl)pyridine)

• Product Name: 3-(3-bromopropyl)-2-(pyrrolidin-1-yl)pyridine
• CAS No: 2229114-06-9
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• CID: 6228824
• PubChem ID: 165676218
• Update Time: 2025-08-05

3-(3-bromopropyl)-2-(pyrrolidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopropyl)-2-(pyrrolidin-1-yl)pyridine
• EN300-1921909
• 2229114-06-9

• Inchi： 1S/C12H17BrN2/c13-7-3-5-11-6-4-8-14-12(11)15-9-1-2-10-15/h4,6,8H,1-3,5,7,9-10H2
• InChI Key： NAVYRLOBKWXCRF-UHFFFAOYSA-N
• SMILES： BrCCCC1=CC=CN=C1N1CCCC1

Computed Properties

• Exact Mass: 268.05751g/mol
• Monoisotopic Mass: 268.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 16.1Ų

Additional information on 3-(3-bromopropyl)-2-(pyrrolidin-1-yl)pyridine

3-(3-Bromopropyl)-2-(pyrrolidin-1-yl)pyridine: A Comprehensive Overview

3-(3-Bromopropyl)-2-(pyrrolidin-1-yl)pyridine (CAS No. 2229114-06-9) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its pyridine ring substituted with a pyrrolidine group and a bromopropyl chain, exhibits a wide range of applications in drug discovery and advanced material synthesis. Recent studies have highlighted its potential as a building block for constructing bioactive molecules and functional materials.

The molecular structure of 3-(3-bromopropyl)-2-(pyrrolidin-1-yl)pyridine is defined by its pyridine core, which serves as a platform for further functionalization. The pyrrolidine group attached at the 2-position introduces steric bulk and enhances the compound's stability, while the bromopropyl chain at the 3-position provides opportunities for further chemical modifications. This combination makes the compound highly amenable to various synthetic strategies, including Suzuki coupling, nucleophilic substitution, and Heck reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(3-bromopropyl)-2-(pyrrolidin-1-yl)pyridine through optimized reaction pathways. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct this compound with high yields and excellent purity. These methods not only enhance the scalability of the synthesis but also pave the way for large-scale production of this compound for industrial applications.

In terms of applications, 3-(3-bromopropyl)-2-(pyrrolidin-1-yl)pyridine has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to act as a scaffold for constructing bioactive molecules has been demonstrated in recent studies focused on anticancer, antiviral, and anti-inflammatory agents. For example, derivatives of this compound have exhibited potent inhibitory activity against key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs) and matrix metalloproteinases (MMPs).

Beyond medicinal chemistry, 3-(3-bromopropyl)-2-(pyrrolidin-1-yl)pyridine has also found applications in materials science. Its unique electronic properties make it an ideal candidate for constructing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Recent research has explored its use as a linker in MOF synthesis, where it contributes to the formation of highly porous and stable frameworks with potential applications in gas storage and catalysis.

The toxicological profile of 3-(3-bromopropyl)-2-(pyrrolidin-1-yl)pyridine has been extensively studied to ensure its safe handling and use in various applications. Experimental data indicate that the compound exhibits low acute toxicity when administered via oral or dermal routes. However, prolonged exposure or high-dose administration may lead to adverse effects, particularly on the liver and kidneys. These findings underscore the importance of implementing proper safety protocols during its synthesis and handling.

In conclusion, 3-(3-bromopropyl)-2-(pyrrolidin-1-yl)pyridine (CAS No. 2229114-06-9) is a multifaceted organic compound with significant potential in drug discovery and materials science. Its unique molecular structure, combined with recent advancements in synthetic chemistry and application development, positions it as a valuable tool for researchers across diverse scientific disciplines. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science and technology.